Cas no 101491-64-9 (Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI))

Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI) structure
101491-64-9 structure
Product Name:Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
CAS No:101491-64-9
MF:C15H25ClN2O2
MW:300.824203252792
CID:186393
PubChem ID:58439
Update Time:2025-04-19

Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
    • diethyl-[2-[(4-methylphenyl)methoxycarbonylamino]ethyl]azanium,chloride
    • CARBAMIC ACID, (2-(DIETHYLAMINO)ETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
    • p-Methylbenzyl N-(2-(diethylamino)ethyl)carbamate hydrochloride
    • 101491-64-9
    • Inchi: 1S/C15H24N2O2.ClH/c1-4-17(5-2)11-10-16-15(18)19-12-14-8-6-13(3)7-9-14;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
    • InChI Key: XHQWZPPZNHUALS-UHFFFAOYSA-N
    • SMILES: [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+](CC)CC)=O

Computed Properties

  • Exact Mass: 274.9649
  • Monoisotopic Mass: 300.1604557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 46.3
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